4-(Pyridin-4-yl)oxane-4-carboxylic acid

• CAS No.: 920297-31-0
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 4-pyridin-4-yloxane-4-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c13-10(14)11(3-7-15-8-4-11)9-1-5-12-6-2-9/h1-2,5-6H,3-4,7-8H2,(H,13,14)
• InChI Key: JHCIOJVUYGAOPT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=NC=C2)C(=O)O

Description

4-(Pyridin-4-yl)oxane-4-carboxylic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of pyridin-4-yl-acetic acid (930 mg, 6.0 mmol) and bis-(2-chloroethyl)ether 1.1 mL, 9.0 mmol) in 50% NaOH aq. solution (5 mL) is added benzyltriethylammonium chloride (680 mg, 3 mmol). The solution is heated to 60° C. and stirred at the temperature for 2 hours. After cooling down to rt, the aqueous layer is removed and the organic layer is neutralized with sat. NH4Cl aq. and extracted with Et2O. The combined organic phases are washed with H2O and dried over Na2SO4. Concentration under reduced pressure gives the title compound. The material is used in a next step without purification.